Cas no 1783945-12-9 (1-(3-ethoxyphenyl)cyclopropylmethanol)

• Product Name: 1-(3-ethoxyphenyl)cyclopropylmethanol
• CAS No: 1783945-12-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5797589
• PubChem ID: 105425559
• Update Time: 2025-08-26

1-(3-ethoxyphenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxyphenyl)cyclopropylmethanol
• EN300-1829903
• [1-(3-ethoxyphenyl)cyclopropyl]methanol
• 1783945-12-9

• Inchi： 1S/C12H16O2/c1-2-14-11-5-3-4-10(8-11)12(9-13)6-7-12/h3-5,8,13H,2,6-7,9H2,1H3
• InChI Key： HEFAUGGFXFVUGC-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(C=2)OCC)CC1

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-ethoxyphenyl)cyclopropylmethanol

Introduction to 1-(3-ethoxyphenyl)cyclopropylmethanol (CAS No. 1783945-12-9)

1-(3-ethoxyphenyl)cyclopropylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1783945-12-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropyl group attached to a phenyl ring with an ethoxy substituent, has garnered attention due to its unique structural and functional properties. The combination of these structural elements suggests potential applications in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and inflammatory conditions.

The structure of 1-(3-ethoxyphenyl)cyclopropylmethanol exhibits a high degree of molecular complexity, which is often a prerequisite for compounds exhibiting potent biological activity. The cyclopropyl moiety, known for its rigid three-membered ring structure, can contribute to the compound's stability and binding affinity to biological targets. Meanwhile, the phenyl ring with an ethoxy group introduces hydrophobicity and electronic characteristics that can modulate receptor interactions. This dual functionality makes the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in molecules that can modulate neurotransmitter systems, particularly those involved in pain perception, mood regulation, and cognitive function. The 1-(3-ethoxyphenyl)cyclopropylmethanol scaffold has shown potential in preliminary studies as a modulator of serotonergic and dopaminergic pathways. For instance, researchers have explored its interaction with serotonin receptors (5-HT receptors), which are critical in the regulation of mood and anxiety. The presence of the ethoxy group on the phenyl ring may enhance binding affinity by influencing electronic distributions and steric hindrance around the receptor binding site.

Moreover, the cyclopropylmethanol moiety has been studied for its role in enhancing metabolic stability while maintaining pharmacological activity. This is particularly important in drug development, where compounds need to withstand enzymatic degradation in vivo. The cyclopropyl group's rigidity can prevent unwanted conformational changes that might lead to reduced efficacy or increased toxicity. Such structural features are often exploited in medicinal chemistry to optimize drug-like properties.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(3-ethoxyphenyl)cyclopropylmethanol for biological activity. Molecular docking studies have been employed to predict how this molecule might interact with various biological targets, including enzymes and receptors relevant to CNS disorders. These simulations have provided insights into potential binding modes and affinity profiles, guiding experimental design for further validation.

The pharmacokinetic profile of 1-(3-ethoxyphenyl)cyclopropylmethanol is another critical aspect that has been examined. Studies indicate that the compound exhibits moderate solubility in both water and lipids, suggesting potential for oral administration and good membrane permeability. Additionally, preliminary data suggest a favorable half-life, which is essential for sustained therapeutic effects. These pharmacokinetic properties are crucial for determining dosage regimens and predicting bioavailability.

In the context of drug discovery pipelines, 1-(3-ethoxyphenyl)cyclopropylmethanol represents an interesting lead compound that could be further optimized through structure-activity relationship (SAR) studies. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and pharmacological properties. For example, exploring analogs with different ethoxy positions on the phenyl ring or varying the size of the cyclopropyl group could reveal new insights into its mechanism of action.

Recent publications have highlighted the importance of bioisosterism in medicinal chemistry, where structural analogs with similar biological activity but different physicochemical properties are sought. The cyclopropylmethanol scaffold provides an excellent platform for applying bioisosteric replacements to enhance drug-like properties without compromising efficacy. For instance, replacing the cyclopropyl group with other rigid three-membered rings could offer alternative ways to modulate receptor interactions while maintaining pharmacological activity.

The synthesis of 1-(3-ethoxyphenyl)cyclopropylmethanol has also been optimized to ensure scalability and reproducibility. Multi-step synthetic routes have been developed that leverage readily available starting materials and standardized reaction conditions. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial for advancing compounds like 1-(3-ethoxyphenyl)cyclopropylmethanol through clinical development stages. Robust analytical methods must be established to quantify purity and assess impurities accurately. Chromatographic techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) are commonly employed for these purposes.

The potential applications of 1-(3-ethoxyphenyl)cyclopropylmethanol extend beyond CNS disorders; it may also have relevance in treating inflammatory conditions by modulating inflammatory pathways through interactions with specific enzymes or receptors. Preliminary data suggest that this compound could exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines or enzymes involved in oxidative stress pathways.

In conclusion,1-(3-ethoxyphenyl)cyclopropylmethanol (CAS No. 1783945-12-9) is a structurally intriguing compound with promising applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting neurological and inflammatory diseases. Ongoing research continues to explore its full potential through computational modeling, synthetic optimization, and preclinical testing.